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Compound of Interest

Compound Name: 2-(Propylamino)ethanol

Cat. No.: B101894

L  Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Propylamino)ethanol in a laboratory setting. It is intended for
researchers, scientists, and drug development professionals to ensure safe handling and

minimize exposure risks.

Chemical Identifier and Properties

Property Value

Synonyms N-Propylethanolamine
CAS Number 16369-21-4

Molecular Formula C5H13NO

Molecular Weight 103.16 g/mol [1]

Appearance Colorless to almost colorless clear liquid
Boiling Point 182 °C[2][3]

Density 0.9 g/mL at 25 °C[2]

Flash Point 78 °C (172.4 °F) - closed cup[2]
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Hazard Identification and Personal Protective
Equipment (PPE)

2-(Propylamino)ethanol is a hazardous substance that can cause severe skin burns, eye
damage, and is harmful if swallowed, inhaled, or in contact with skin.[1][3] Adherence to proper
PPE protocols is mandatory.

Summary of Required PPE

Protection Type Recommended Equipment  Specification

Use equipment that meets
OSHA's eye and face

Eye and Face Protection Safety goggles, faceshield protection regulations in 29
CFR 1910.133 or European
Standard EN166.[4]

Wear appropriate protective

) ) gloves and clothing to prevent
i . Impervious gloves, protective )
Skin Protection ) skin exposure.[3][4][5] A PVC
clothing, PVC apron _ _ _
protective suit may be required

for severe exposure.[5]

Atype ABEK (EN14387)
respirator filter is
) ) NIOSH/MSHA approved recommended.[2] Use a full-
Respiratory Protection _ ) . _ _
respirator facepiece airline respirator in
positive pressure mode for

significant exposure risks.[4]

Operational Handling and Storage Protocols

Engineering Controls
o Work in a well-ventilated area, preferably under a chemical fume hood.[5][6]

« Install and maintain easy access to an eyewash unit and safety shower.[3][5]
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Handling Procedures

o Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work
area by removing any incompatible materials.

o Dispensing: When transferring the chemical, use a closed system where possible to
minimize vapor generation.[3]

» Use: Avoid direct contact and inhalation of vapors.[5] Do not eat, drink, or smoke in the
handling area.

e Post-Handling: Wash hands and any exposed skin thoroughly after handling.[3][6]
Contaminated clothing should be removed immediately and washed before reuse.[3]

Storage Requirements

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[5][6]

Keep away from heat, sparks, open flames, and other ignition sources.[5][6]

Store separately from incompatible materials such as acids and oxidizing agents.[5]

Do not use aluminum or galvanized containers for storage.[5]

Spill and Emergency Procedures

Minor Spills

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like sand, earth, or vermiculite to contain the spill.

[5]

Clean-up: Carefully collect the absorbed material and place it into a suitable, labeled
container for disposal.
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o Decontaminate: Clean the spill area thoroughly.
Major Spills
o Evacuate: Evacuate the laboratory and alert others in the vicinity.

 Alert: Notify the appropriate emergency response team or fire brigade, informing them of the
location and nature of the hazard.[5]

« |solate: If safe to do so, prevent the spill from entering drains or water courses.[5]

o PPE: Responders must wear full-body protective clothing and a self-contained breathing
apparatus.[5]

Disposal Plan

All waste must be handled in accordance with local, state, and federal regulations.

Waste Treatment and Disposal

Collection: Collect waste 2-(Propylamino)ethanol and contaminated materials in clearly
labeled, sealed containers. Do not mix with other waste.

o Neutralization: Treatment may involve neutralization with a suitable dilute acid.[5] This should
be performed by trained personnel in a controlled environment.

» Disposal Facility: Dispose of the chemical waste at an approved waste disposal plant or a
licensed landfill for chemical and pharmaceutical waste.[5]

» Container Decontamination: Empty containers should be handled as the product itself. They
must be decontaminated before disposal or reuse. If they cannot be sufficiently cleaned, they
should be punctured to prevent reuse and disposed of at an authorized landfill.[5]

Workflow for Handling 2-(Propylamino)ethanol
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Caption: Workflow for the safe handling and disposal of 2-(Propylamino)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 2-(Propylamino)ethanol | C5H13NO | CID 85382 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. 2-(REH)ZEZ 298% | Sigma-Aldrich [sigmaaldrich.com]

o 3. tcichemicals.com [tcichemicals.com]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

o 5. datasheets.scht.com [datasheets.scbt.com]

e 6. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for 2-
(Propylamino)ethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101894#personal-protective-equipment-for-handling-
2-propylamino-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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